High on pollution: drugs as environmental contaminants
Journal of Environmental Monitoring Pub Date: 2003-05-15 DOI: 10.1039/B304973F
Abstract
Environmental protection has advanced in leaps and bounds over recent years and today we undoubtedly live in a much cleaner world than we did a generation ago. But look closely and all is not what it seems. Rather than reducing pollution, we are, in fact, still bathed in a sea of chemicals. What is more, most of them originate not from factories or agriculture but from our own homes, in the form of
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